Cas no 1240525-75-0 (3-Benzyl-6-(4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-6-ol)

• Product Name: 3-Benzyl-6-(4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-6-ol
• CAS No: 1240525-75-0
• MF: C₁₉H₂₀FNO
• MW: 297.36660861969
• MDL: MFCD19442697
• CID: 5206679
• Update Time: 2025-05-25

3-Benzyl-6-(4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-6-ol Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-6-(4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-6-ol
• 3-Azabicyclo[3.1.1]heptan-6-ol, 6-(4-fluorophenyl)-3-(phenylmethyl)-
• 3-Benzyl-6-(4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-6-ol

• MDL： MFCD19442697
• Inchi： 1S/C19H20FNO/c20-18-8-6-15(7-9-18)19(22)16-10-17(19)13-21(12-16)11-14-4-2-1-3-5-14/h1-9,16-17,22H,10-13H2
• InChI Key： DKGIIODMNFUNIW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C2CN(CC3C=CC=CC=3)CC1C2)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 2.9
• Topological Polar Surface Area: 23.5

Additional information on 3-Benzyl-6-(4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-6-ol

3-Benzyl-6-(4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-6-ol: A Comprehensive Overview

The compound 3-Benzyl-6-(4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-6-ol (CAS No: 1240525-75-0) is a highly specialized organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of bicyclic amines, characterized by its unique bicyclo[3.1.1]heptane framework, which contributes to its stability and bioavailability. The presence of a benzyl group at position 3 and a 4-fluorophenyl group at position 6 further enhances its chemical versatility and pharmacological properties.

Recent studies have highlighted the importance of bicyclic amine structures in drug design, particularly in the development of CNS (central nervous system) agents and anti-inflammatory compounds. The fluorophenyl substituent in this molecule has been shown to play a critical role in modulating the compound's lipophilicity, which is essential for crossing biological membranes and achieving therapeutic efficacy. Moreover, the hydroxyl group at position 6 introduces additional functional diversity, enabling this compound to participate in various biochemical reactions, including hydrogen bonding and enzymatic interactions.

The synthesis of 3-Benzyl-6-(4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-6-ol involves a multi-step process that combines principles from stereochemistry and catalytic asymmetric synthesis. Researchers have employed methodologies such as ring-closing metathesis and enamine chemistry to construct the bicyclic framework efficiently. These advancements have not only improved the yield but also enhanced the stereochemical control, making this compound more accessible for preclinical studies.

In terms of biological activity, this compound has demonstrated promising results in vitro, particularly in models related to kinase inhibition and neuroprotective effects. The benzyl group has been implicated in modulating the compound's selectivity towards specific targets, while the fluorophenyl moiety contributes to its ability to penetrate cellular barriers effectively. Recent findings suggest that this compound may serve as a lead molecule for developing novel therapeutics targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

From an industrial perspective, the scalability of synthesizing 3-Benzyl-6-(4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-6-ol remains a critical consideration. Researchers are actively exploring green chemistry approaches to minimize waste and reduce costs associated with large-scale production. Innovations in catalytic systems and solvent-free reaction conditions are expected to address these challenges in the near future.

In conclusion, 3-Benzyl-6-(4-fluorophenyl)-3-azabicyclo[3.1.1]heptan-6-ol represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structural features, combined with recent advancements in synthetic methodologies, position it as a valuable asset in the pursuit of innovative therapeutic solutions.